Cas no 23380-53-2 (7-Chloro-6-sulfamoylisatoic Anhydride)

• Product Name: 7-Chloro-6-sulfamoylisatoic Anhydride
• CAS No: 23380-53-2
• MF: C₈H₅ClN₂O₅S
• MW: 276.653699636459
• CID: 252011
• PubChem ID: 13387764
• Update Time: 2025-05-26

7-Chloro-6-sulfamoylisatoic Anhydride Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazine-6-sulfonamide,7-chloro-1,4-dihydro-2,4-dioxo-
• 7-Chloro-2,4-dioxo-1,4-dihydro-2H-benzo-[d][1,3]oxazine-6-sulfonamide
• 7-chloro-2,4-dioxo-1H-3,1-benzoxazine-6-sulfonamide
• 7-chloro-2,4-dioxo-2,4-dihydro-1H-benzo[d][1,3]oxazine-6-sulfonamide
• 2H-3,1-Benzoxazine-6-sulfonamide,7-chloro-1,4-dihydro-2,4-dioxo
• 4-Chlor-5-sulfamoyl-isatosaeureanhydrid
• 4-Chlor-5-sulfamylisatocsaeureanhydrid
• 6-Chlor-7-sulfamylisatinsaeureanhydrid
• 7-Chlor-6-sulfamoylisatinsaeureanhydrid
• 7-Chloro-6-sulfamoylisatoic anhydride
• A912684
• 7-Chloro-2,4-dioxo-1,4-dihydro-2H-3,1-benzoxazine-6-sulfonamide
• 2H-3,1-Benzoxazine-6-sulfonamide, 7-chloro-1,4-dihydro-2,4-dioxo-
• 7-CHLORO-2,4-DIOXO-1,4-DIHYDRO-2H-BENZO[D][1,3]OXAZINE-6-SULFONAMIDE
• FT-0735763
• 7-Chloro-1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazine-6-sulfonamide
• ET594CS2LG
• 7-chloro-2, 4-dioxo-1H-3, 1-benzoxazine-6-sulfonamide
• 23380-53-2
• DTXSID90539051
• 7-Chloro-6-sulfamoylisatoic Anhydride

• MDL： MFCD04973963
• Inchi： 1S/C8H5ClN2O5S/c9-4-2-5-3(1-6(4)17(10,14)15)7(12)16-8(13)11-5/h1-2H,(H,11,13)(H2,10,14,15)
• InChI Key： OJRUZZLZXHSTAH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=O)OC(N2)=O)C=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 275.96100
• Monoisotopic Mass: 275.9607701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.642
• PSA: 131.61000
• LogP: 1.56320
• Vapor Pressure: NO data available

7-Chloro-6-sulfamoylisatoic Anhydride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 7-Chloro-6-sulfamoylisatoic Anhydride

Comprehensive Overview of 7-Chloro-6-sulfamoylisatoic Anhydride (CAS No. 23380-53-2): Properties, Applications, and Industry Insights

7-Chloro-6-sulfamoylisatoic anhydride (CAS 23380-53-2) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique isatoic anhydride core, which contributes to its versatility in synthetic chemistry. The compound's molecular structure combines a chloro-substituted benzene ring with a sulfamoyl group, enabling diverse reactivity patterns. Researchers value this intermediate for its role in constructing biologically active molecules, particularly in developing enzyme inhibitors and antimicrobial agents.

Recent scientific literature highlights growing interest in CAS 23380-53-2 as a building block for drug discovery programs. Its anhydride functionality allows efficient coupling with various nucleophiles, making it valuable for creating amide-linked compounds. The pharmaceutical industry particularly explores its potential in targeted therapies, where the sulfamoyl group enhances binding affinity to specific biological targets. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity and stability under standard laboratory conditions.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry research. Computational modeling suggests that the 7-chloro-6-sulfamoyl arrangement creates optimal electronic effects for molecular interactions. This characteristic aligns with current trends in rational drug design, where researchers seek compounds with precise pharmacophore features. Environmental studies indicate that 7-Chloro-6-sulfamoylisatoic Anhydride demonstrates favorable biodegradation profiles compared to similar synthetic intermediates.

Manufacturing processes for CAS 23380-53-2 typically involve multi-step synthesis from commercially available precursors. Recent process optimization efforts have improved atom economy and reduced byproduct formation, addressing the pharmaceutical industry's demand for green chemistry solutions. Quality control protocols emphasize spectroscopic characterization and chromatographic purity assessment, ensuring batch-to-batch consistency for research applications.

Emerging applications of 7-Chloro-6-sulfamoylisatoic Anhydride extend to material science, where its aromatic system contributes to novel polymeric materials with specific electronic properties. The compound's thermal stability makes it suitable for high-performance coatings development. Patent analysis reveals increasing intellectual property activity surrounding derivatives of isatoic anhydride, particularly in electronic materials and specialty chemicals sectors.

From a regulatory perspective, 23380-53-2 complies with major chemical inventories including TSCA and EINECS. Proper handling requires standard laboratory safety protocols, with particular attention to anhydride reactivity. Storage recommendations suggest moisture-free conditions below 25°C to maintain stability. The scientific community continues to investigate novel derivatives of this versatile intermediate, particularly for selective biological activity applications.

Current market analysis indicates steady demand for 7-Chloro-6-sulfamoylisatoic Anhydride among contract research organizations and academic laboratories. Suppliers typically offer the compound in gram to kilogram quantities with >98% purity. The growing emphasis on structure-based drug design and fragment-based screening approaches suggests sustained interest in this functionalized heterocycle. Recent publications demonstrate its utility in creating allosteric modulators for various biological targets.

Analytical challenges associated with CAS 23380-53-2 primarily involve isomeric purity determination, addressed through advanced chromatographic techniques. The compound's UV absorption characteristics facilitate detection in complex matrices. Stability studies under various pH conditions provide valuable data for formulation scientists working on prodrug development strategies. These investigations contribute to the broader understanding of anhydride-containing pharmaceuticals.

The future research directions for 7-Chloro-6-sulfamoylisatoic Anhydride include exploration of its metal-chelating properties and potential in catalytic systems. Its electron-withdrawing groups show promise for modifying reaction kinetics in synthetic transformations. The compound's compatibility with microwave-assisted synthesis and continuous flow chemistry platforms positions it well for modern high-throughput screening applications. These developments align with industry needs for efficient synthetic methodologies.